Cas no 51108-32-8 (dimethyl-1H-1,2,4-triazol-5-amine)

• Product Name: dimethyl-1H-1,2,4-triazol-5-amine
• CAS No: 51108-32-8
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD02728833
• CID: 934733
• PubChem ID: 307975
• Update Time: 2025-11-01

dimethyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-1,2,4-triazol-5-amine
• 1,3-dimethyl-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
• 2,5-dimethyl-1,2,4-triazol-3-amine
• 1,3-dimethyl-5-amino-1,2,4-tetrazol
• 1,3-Dimethyl-5-amino-1,2,4-triazol
• 1,3-dimethyl-5-amino-1,2,4-triazole
• 2,5-dimethyl-2H-[1,2,4]triazol-3-ylamine
• 5-Amino-1,3-dimethyl-1H-1,2,4-triazol
• 5-amino-1,3-dimethyl-1H-triazole
• AC1L7BX2
• AC1Q40A1
• CTK4J3643
• NSC207089
• SureCN3518411
• dimethyl-1H-1,2,4-triazol-5-amine
• AT12327
• DTXSID60308670
• BS-38130
• EN300-71389
• CS-0282253
• 1,3-Dimethyl-1H-1,2,4-triazol-5-amine, AldrichCPR
• 51108-32-8
• MFCD02728833
• 5-amino-1,3-dimethyl-1,2,4-triazole
• LSSJKEGYOGBWTN-UHFFFAOYSA-N
• AKOS002161919
• 2,5-Dimethyl-1,2-dihydro-3h-1,2,4-triazol-3-imine
• NSC-207089
• F0848-0389
• DB-190760
• SCHEMBL3518411

• MDL： MFCD02728833
• Inchi： 1S/C4H8N4/c1-3-6-4(5)8(2)7-3/h1-2H3,(H2,5,6,7)
• InChI Key： LSSJKEGYOGBWTN-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC(C)=N1

Computed Properties

• Exact Mass: 112.07504
• Monoisotopic Mass: 112.074896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.34
• Melting Point: NA
• Boiling Point: 300.7°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.64
• PSA: 56.73

dimethyl-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on dimethyl-1H-1,2,4-triazol-5-amine

Professional Introduction to Dimethyl-1H-1,2,4-triazol-5-amine (CAS No. 51108-32-8)

Dimethyl-1H-1,2,4-triazol-5-amine, with the chemical identifier CAS No. 51108-32-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities and utility in drug development.

The molecular structure of dimethyl-1H-1,2,4-triazol-5-amine consists of a central triazole ring substituted with two methyl groups at the 1-position and an amine group at the 5-position. This configuration imparts unique reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry. The presence of the amine functionality further enhances its potential as a building block for more complex molecules, particularly in the design of novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Dimethyl-1H-1,2,4-triazol-5-amine is no exception and has been explored in various contexts, including as a precursor for more sophisticated derivatives.

One of the most compelling aspects of dimethyl-1H-1,2,4-triazol-5-amine is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop novel compounds with enhanced pharmacological profiles. For instance, modifications at the 5-position amine can lead to derivatives with improved solubility or binding affinity to biological targets. This adaptability has made it a staple in medicinal chemistry libraries and a subject of numerous synthetic studies.

The latest advancements in computational chemistry have further highlighted the importance of dimethyl-1H-1,2,4-triazol-5-amine. Molecular modeling studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors targeting various enzymes and receptors. These studies often focus on optimizing the electronic properties of the triazole ring to enhance interactions with biological targets. Such insights are crucial for rational drug design and have accelerated the discovery of new therapeutic candidates.

In addition to its pharmaceutical applications, dimethyl-1H-1,2,4-triazol-5-amine has found utility in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting catalytic properties and have been explored for applications in organic transformations and industrial processes.

The synthesis of dimethyl-1H-1,2,4-triazol-5-amine itself is another area of active research. Recent methodologies have focused on developing more efficient and sustainable synthetic routes. For example, transition-metal-catalyzed reactions have been employed to construct the triazole ring under mild conditions with high yields. Such improvements are essential for scaling up production and reducing environmental impact.

The biological activity of derivatives of dimethyl-1H-1,2,4-triazol-5-amine has been thoroughly investigated. Several studies have reported on compounds derived from this scaffold that exhibit promising pharmacological effects. These include derivatives with antifungal properties, which are particularly relevant given the rise of drug-resistant fungal infections worldwide. Additionally, some derivatives have shown potential as kinase inhibitors, making them attractive candidates for treating cancers and inflammatory diseases.

The future prospects for dimethyl-1H-1,2,4-triazol-5-am ine are vast and multifaceted. As our understanding of biological systems continues to evolve, so too will the applications of this versatile compound. Ongoing research aims to uncover new synthetic pathways and expand its utility in drug discovery programs. Furthermore, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to yield novel insights into the potential uses of this compound.

In conclusion, dimethyl - 1 H - 1 , 2 , 4 - tri azo l - 5 - ami ne strong > ( C A S N o . 51 10 8 - 3 2 - 8 ) represents a compound of considerable interest in modern chemical research . Its unique structural features , coupled with its reactivity , make it an invaluable tool for synthetic chemists . As research progresses , we can anticipate even more innovative applications emerging from this remarkable molecule . The continued exploration of its potential will undoubtedly contribute significantly to advancements across multiple scientific disciplines . p >